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Compound of Interest

Compound Name: Butyl levulinate

Cat. No.: B1584551 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides comprehensive safety and handling information for butyl
levulinate, a versatile bio-based solvent and chemical intermediate. The following sections

detail its hazard identification, handling protocols, emergency procedures, and disposal

guidelines to ensure its safe use in research and development settings.

Hazard Identification and Classification
Butyl levulinate is classified as a combustible liquid that can cause skin and serious eye

irritation.[1]

GHS Classification:

Skin irritation (Category 2): H315 - Causes skin irritation.[1][2]

Eye irritation (Category 2): H319 - Causes serious eye irritation.[1][2]

Flammable liquids (Category 4): Combustible liquid.[3]

NFPA 704 Rating:

Health: 1 (Slightly hazardous)[4]
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Flammability: 2 (Must be moderately heated or exposed to relatively high ambient

temperature before ignition can occur)[1][4]

Instability: 0 (Normally stable, even under fire exposure conditions)[1][4]

Physicochemical and Toxicological Data
The following table summarizes the key quantitative data for butyl levulinate.

Property Value Reference

Molecular Formula C₉H₁₆O₃ [1][5]

Molecular Weight 172.22 g/mol [1][6]

Appearance
Clear, colorless to pale yellow

liquid
[4][5]

Odor Mild, slightly fruity [5]

Boiling Point 106-108 °C @ 5.5 mmHg [5][7]

Flash Point
91 °C (195.8 °F) - 110 °C

(230.0 °F) closed cup
[2][3][4]

Density 0.974 g/mL at 25 °C [5][7]

Solubility

Slightly soluble in water;

soluble in most organic

solvents

[5][6]

Vapor Pressure 5 Pa at 25 °C [5][8]

LD50 Oral (Rat) > 5 g/kg [3][4]

LD50 Dermal (Rabbit) > 5 g/kg [4]

Experimental Protocols
Acute Oral Toxicity (LD50) - Rat (As per OECD Guideline
401)
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This protocol outlines the general procedure for determining the acute oral toxicity of a

substance like butyl levulinate.

Animal Selection: Healthy, young adult rats of a standard laboratory strain are used. Animals

are fasted prior to dosing.

Dose Preparation: The test substance is prepared at various concentrations in a suitable

vehicle if necessary.

Administration: A single dose of the substance is administered to the animals by gavage. A

control group receives the vehicle only.

Observation: Animals are observed for mortality, clinical signs of toxicity, and body weight

changes for at least 14 days. Key observations include changes in skin, fur, eyes, and

respiratory and autonomic nervous systems.

Necropsy: All animals (including those that die during the test and those sacrificed at the

end) are subjected to a gross necropsy.

Data Analysis: The LD50 is calculated using a standard statistical method, such as the probit

method. The result for butyl levulinate was found to be > 5 g/kg in rats.[3][4]

Acute Dermal Toxicity (LD50) - Rabbit (As per OECD
Guideline 402)
This protocol describes the general method for assessing acute dermal toxicity.

Animal Selection: Healthy, young adult rabbits with intact skin are used. The fur is clipped

from the dorsal area of the trunk.

Dose Application: The test substance is applied uniformly over an area of at least 10% of the

total body surface area and held in contact with the skin with a porous gauze dressing and

non-irritating tape for a 24-hour exposure period.

Observation: Animals are observed for mortality and signs of toxicity for 14 days. Skin

reactions at the site of application are recorded.
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Necropsy: All animals are subjected to a gross necropsy at the end of the observation

period.

Data Analysis: The dermal LD50 is calculated. For butyl levulinate, the dermal LD50 in

rabbits was determined to be > 5 g/kg.[4]

Handling and Storage
Personal Protective Equipment (PPE)

Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.[1][7]

Skin Protection: Wear chemical-resistant gloves (e.g., nitrile or neoprene) and protective

clothing, such as a lab coat or apron, to prevent skin contact.[4][7]

Respiratory Protection: In a well-ventilated area, respiratory protection is not typically

required.[3] If vapors or mists are generated, use an appropriate respirator with an organic

vapor cartridge.[7]

Safe Handling Practices
Handle in a well-ventilated area to avoid inhaling vapors.[7]

Avoid contact with skin and eyes.[1]

Wash hands thoroughly after handling.[1]

Keep away from heat, sparks, open flames, and other ignition sources.[4]

Use non-sparking tools and take precautionary measures against static discharge.[1][3]

Storage Conditions
Store in a tightly closed container in a cool, dry, and well-ventilated place.[1][7]

Keep away from incompatible materials such as strong oxidizing agents and strong bases.[3]

[7]

Emergency Procedures
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First Aid Measures
Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. If

breathing has stopped, provide artificial respiration. Seek medical attention.[1][7]

Skin Contact: Remove contaminated clothing immediately. Wash the affected area

thoroughly with soap and plenty of water. If skin irritation occurs, seek medical attention.[1][7]

Eye Contact: Rinse cautiously with water for at least 15 minutes, holding the eyelids open.

Remove contact lenses if present and easy to do. Continue rinsing. Seek immediate medical

attention.[1][7]

Ingestion: Rinse the mouth with water. Do NOT induce vomiting. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.[1][7]

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), alcohol-resistant

foam, or water spray.[1][7]

Unsuitable Extinguishing Media: Do not use a direct water jet, as it may spread the fire.[7]

Specific Hazards: In a fire, hazardous combustion products such as carbon monoxide and

carbon dioxide may be released. Vapors can form explosive mixtures with air in confined

spaces.[7]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[1][7]

Accidental Release Measures
The following workflow outlines the procedure for handling a butyl levulinate spill.
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Spill Occurs

Evacuate non-essential personnel
and ensure adequate ventilation

Wear appropriate PPE
(gloves, goggles, respirator if needed)

Remove all sources of ignition

Contain the spill with
inert absorbent material
(sand, earth, vermiculite)

Collect absorbed material using
non-sparking tools into a

suitable, closed container for disposal

Clean the spill area
with soap and water

Dispose of waste in accordance
with local, state, and federal regulations

Spill Response Complete

Click to download full resolution via product page

Butyl Levulinate Spill Response Workflow
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Disposal Considerations
Product Disposal: Dispose of this material and its container at a licensed chemical

destruction plant or through controlled incineration with flue gas scrubbing.[1] Do not

discharge into drains, water, or soil.[1]

Contaminated Packaging: Containers can be triple-rinsed (or equivalent) and offered for

recycling or reconditioning.[1] Alternatively, packaging can be punctured to render it unusable

and then disposed of in a sanitary landfill.[1]

This technical guide is intended to provide essential safety and handling information for butyl
levulinate. Always refer to the most current Safety Data Sheet (SDS) for this product before

use and ensure that all personnel are adequately trained in its safe handling and emergency

procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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